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Compound of Interest

Compound Name: Bodipy TR-X

Cat. No.: B1663740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bodipy TR-X, a fluorescent dye with

significant applications in the study of lipids and cellular membranes. Its unique photophysical

properties make it a valuable tool for visualizing and quantifying lipid-rich structures in both live

and fixed cells.

Introduction to Bodipy TR-X
Bodipy TR-X is a bright, red-fluorescent dye belonging to the Bodipy (boron-dipyrromethene)

family. These dyes are known for their high fluorescence quantum yields, large extinction

coefficients, and relative insensitivity to environmental polarity and pH. The hydrophobic nature

of Bodipy TR-X makes it particularly well-suited for partitioning into and staining nonpolar

environments such as lipid droplets and cellular membranes.[1][2]

The succinimidyl ester (SE) or NHS ester form of Bodipy TR-X is an amine-reactive derivative

that is commonly used to label proteins and other molecules.[3] However, the unconjugated

dye can also be used as a vital stain for lipophilic structures. One commercially available

variant, CellTrace™ BODIPY® TR methyl ester, is specifically utilized for staining intracellular

membranes in live cells.[4]
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Bodipy TR-X exhibits excellent photophysical characteristics, making it a robust probe for

various fluorescence-based applications, including confocal microscopy, two-photon excitation

microscopy, and flow cytometry.

Property Value References

Excitation Maximum (λex) ~585 - 588 nm

Emission Maximum (λem) ~616 - 620 nm

Molar Extinction Coefficient (ε) ~68,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield

(Φ)
~0.9

Molecular Weight 634.46 g/mol

Solubility Soluble in DMSO and DMF

Form Powder

Experimental Protocols
While specific protocols for the unconjugated Bodipy TR-X for lipid staining are not as

prevalent as for other Bodipy dyes like Bodipy 493/503, the following protocols are adapted

from established methods for Bodipy-based lipid droplet and membrane staining and can be

optimized for Bodipy TR-X.

Staining of Lipid Droplets in Live Cells for Fluorescence
Microscopy
This protocol is designed for the visualization of neutral lipid droplets in live cultured cells.

Materials:

Bodipy TR-X stock solution (1-10 mM in anhydrous DMSO)

Phosphate-Buffered Saline (PBS), sterile

Complete cell culture medium
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Coverslips or imaging-bottom dishes

Adherent cells of interest

Protocol:

Cell Seeding: Seed adherent cells on sterile coverslips or in imaging-bottom dishes at a

density that will result in 60-80% confluency at the time of staining.

Preparation of Staining Solution:

On the day of the experiment, prepare a fresh working solution of Bodipy TR-X.

Dilute the Bodipy TR-X stock solution in pre-warmed (37°C) serum-free culture medium

or PBS to a final concentration of 1-5 µM.

Vortex the solution thoroughly to ensure the dye is fully dissolved.

Cell Staining:

Aspirate the culture medium from the cells.

Wash the cells once with sterile PBS.

Add the Bodipy TR-X working solution to the cells, ensuring the entire surface is covered.

Incubate for 15-30 minutes at 37°C, protected from light.

Washing:

Aspirate the staining solution.

Wash the cells two to three times with warm PBS or complete culture medium to remove

unbound dye and reduce background fluorescence.

Imaging:

Add fresh, pre-warmed culture medium or a suitable imaging buffer to the cells.
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Image the cells immediately using a fluorescence microscope equipped with appropriate

filters for red fluorescence (e.g., TRITC or Texas Red filter set).

Staining of Lipid Droplets in Fixed Cells for
Fluorescence Microscopy
This protocol is suitable for fixed-cell imaging and immunofluorescence co-staining.

Materials:

Bodipy TR-X stock solution (1-10 mM in anhydrous DMSO)

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Coverslips

Adherent cells of interest

Protocol:

Cell Seeding and Fixation:

Seed and culture cells on sterile coverslips as described for live-cell staining.

Wash the cells with PBS and then fix with 4% PFA for 15-20 minutes at room temperature.

Wash the cells three times with PBS to remove residual PFA.

Staining:

Prepare a 1-5 µM working solution of Bodipy TR-X in PBS.

Add the staining solution to the fixed cells and incubate for 20-30 minutes at room

temperature, protected from light.

Washing:
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Aspirate the staining solution and wash the cells three times with PBS.

Mounting and Imaging:

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Image using a fluorescence or confocal microscope.

Quantification of Cellular Lipid Content by Flow
Cytometry
This protocol allows for the quantitative analysis of lipid content in a cell population.

Materials:

Bodipy TR-X stock solution (1-10 mM in anhydrous DMSO)

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA or other cell detachment solution

Flow cytometry tubes

Protocol:

Cell Culture and Treatment: Culture cells in suspension or detach adherent cells using

trypsin-EDTA.

Staining:

Resuspend the cells in PBS or serum-free medium containing 1-5 µM Bodipy TR-X.

Incubate for 15-30 minutes at 37°C, protected from light.

Washing:

Pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

Resuspend the cell pellet in fresh PBS and repeat the wash step twice.
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Flow Cytometry Analysis:

Resuspend the final cell pellet in a suitable sheath fluid.

Analyze the cells on a flow cytometer using an appropriate laser and emission filter for red

fluorescence.

Visualizations
Experimental Workflow for Lipid Droplet Staining
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Workflow for Staining Lipid Droplets with Bodipy TR-X

Cell Preparation

Staining Procedure

Post-Staining & Imaging

Seed cells on coverslips or in plates

Culture to 60-80% confluency

Wash cells with PBSPrepare 1-5 µM Bodipy TR-X working solution

Incubate cells with Bodipy TR-X for 15-30 min at 37°C

Wash cells 2-3 times with PBS

Add fresh media or imaging buffer

Image with fluorescence microscope

Click to download full resolution via product page

Caption: A generalized workflow for staining cellular lipid droplets using Bodipy TR-X.
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Visualization of Lipid Uptake and Metabolism

Conceptual Pathway of Lipid Uptake and Metabolism Visualization

Extracellular

Cellular Environment

Plasma Membrane

Cytoplasm

Bodipy TR-X Labeled Lipids

Membrane Incorporation / Transporter-mediated Uptake

Metabolic Processing (e.g., esterification)

Storage in Lipid Droplets

Click to download full resolution via product page

Caption: A simplified diagram illustrating the process of cellular uptake and metabolic fate of

lipids, which can be tracked using Bodipy TR-X labeled lipid analogs.

Applications in Research and Drug Development
The ability of Bodipy TR-X to specifically label and track lipids and membranes makes it a

powerful tool in several research areas:
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Metabolic Studies: Visualizing and quantifying changes in lipid droplet number and size in

response to various stimuli or drug treatments provides insights into cellular metabolism and

energy storage.

Drug Discovery: High-content screening assays can utilize Bodipy TR-X to identify

compounds that modulate lipid metabolism or accumulation.

Membrane Dynamics: The dye can be used to study the structure and dynamics of cellular

membranes, including the plasma membrane and intracellular organelles.

Toxicology: Assessing lipid accumulation (steatosis) in response to drug candidates can be

an important part of preclinical safety evaluation.

Conclusion
Bodipy TR-X is a versatile and highly fluorescent probe for the investigation of cellular lipids

and membranes. Its favorable photophysical properties and hydrophobic nature allow for

robust staining and visualization in a variety of applications. While detailed protocols

specifically for the unconjugated dye are less common, established methods for other Bodipy

derivatives provide a solid foundation for its use in microscopy and flow cytometry. This

technical guide serves as a starting point for researchers and drug development professionals

to effectively employ Bodipy TR-X in their studies of lipid biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bodipy TR-X: An In-Depth Technical Guide to Staining
Lipids and Membranes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663740#bodipy-tr-x-for-staining-lipids-and-
membranes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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